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Compound of Interest

Compound Name: Bix 01294

Cat. No.: B1192386

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount to ensuring a secure laboratory environment
and maintaining regulatory compliance. Bix 01294, a potent inhibitor of G9a histone
methyltransferase, requires careful management throughout its lifecycle, from acquisition to
disposal.[1][2][3][4][5] This guide provides essential, step-by-step procedures for the proper
disposal of Bix 01294 and associated materials, fostering a culture of safety and responsibility
in the laboratory.

It is imperative to treat Bix 01294 as a hazardous chemical.[6] Before proceeding with any
disposal, users must consult the complete Safety Data Sheet (SDS) provided by the supplier
and adhere to their institution's specific environmental health and safety (EHS) guidelines.[6]

Summary of Key Data

The following table summarizes essential quantitative information for Bix 01294, also available
in its trihydrochloride hydrate form.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1192386?utm_src=pdf-interest
https://www.benchchem.com/product/b1192386?utm_src=pdf-body
https://hellobio.com/bix-01294.html
https://www.medchemexpress.com/BIX-01294.html
https://www.stemcell.com/products/bix01294.html
https://www.selleckchem.com/products/bix-01294.html
https://www.medchemexpress.com/bix-01294-hydrochloride-hydrate.html
https://www.benchchem.com/product/b1192386?utm_src=pdf-body
https://www.benchchem.com/product/b1192386?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/13124.pdf
https://cdn.caymanchem.com/cdn/insert/13124.pdf
https://www.benchchem.com/product/b1192386?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value

Molecular Formula C2sH3sN602

490.64 g/mol (free base)[7] / 600.02 g/mol

Molecular Weight ) )
(trihydrochloride)
Purity =>98%][ 3]
N Soluble in DMSO (up to 100 mM) and water (up
Solubility

to 100 mM)

st (Solid) Room temperature, desiccate[1] or -20°C for
orage (Soli
g long-term (=4 years)[6]

Prepare fresh; if necessary, store at -20°C for up
Storage (Solutions) to one month[1] or -80°C for up to one year in

solvent.[7]

Step-by-Step Disposal Procedures

The fundamental principle for the disposal of Bix 01294 is to manage it as hazardous chemical
waste. It should never be disposed of down the drain or in regular trash receptacles.

Unused or Expired Bix 01294 (Solid)

o Waste Classification: Hazardous Solid Chemical Waste.
e Procedure:
o Ensure the original container is securely sealed.

o If the original container is compromised, transfer the material to a new, compatible, and
clearly labeled hazardous waste container.

o The label should include "Hazardous Waste," the full chemical name ("Bix 01294"), and
any other information required by your institution's EHS office.

o Store the container in a designated hazardous waste accumulation area, segregated from
incompatible materials.
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o Arrange for pickup and disposal through your institution's EHS office or a licensed
chemical waste disposal contractor.

Solutions Containing Bix 01294

o Waste Classification: Hazardous Liquid Chemical Waste.

e Procedure:

o

Collect all aqueous and organic solutions containing Bix 01294 in a designated, leak-
proof, and shatter-resistant container.

o Segregation is critical: Do not mix Bix 01294 waste with other waste streams unless you
have confirmed their compatibility. It is best practice to maintain separate waste containers
for halogenated and non-halogenated solvents.

o Clearly label the waste container with "Hazardous Waste" and list all chemical
components, including solvents, with their approximate concentrations.

o Store the sealed container in a designated hazardous waste accumulation area, away
from ignition sources and incompatible materials.

o Contact your EHS office for collection and disposal.

Contaminated Laboratory Materials

o Waste Classification: Hazardous Solid Chemical Waste.
e Procedure:

o Solid Waste (Non-Sharps): Items such as gloves, bench paper, and pipette tips that are
contaminated with Bix 01294 should be collected in a dedicated, clearly labeled
hazardous waste bag or container.

o Sharps: All contaminated sharps, including needles, syringes, and broken glassware, must
be placed in a designated, puncture-resistant sharps container for hazardous chemical
waste.
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o Glassware: Contaminated glassware should be decontaminated by rinsing with a suitable
solvent (e.g., ethanol or acetone). The rinsate must be collected as hazardous liquid
waste.[8] After thorough rinsing, the glassware can typically be washed according to
standard laboratory procedures. Glassware that cannot be safely decontaminated should
be disposed of as solid hazardous waste.[8]

Experimental Workflow & Disposal Pathway

The following diagram illustrates the decision-making process and workflow for the proper
handling and disposal of Bix 01294 and associated materials in a laboratory setting.
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Bix 01294 Disposal and Safety Workflow

Start: Handling Bix 01294

Mandatory First Step
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Caption: Workflow for the safe disposal of Bix 01294.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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